2-(5-Methylthiophen-3-yl)propanoic acid

• Molecular Formula: C8H10O2S
• Molecular Weight: 170.23 g/mol
• IUPAC Name: 2-(5-methylthiophen-3-yl)propanoic acid
• InChI: InChI=1S/C8H10O2S/c1-5-3-7(4-11-5)6(2)8(9)10/h3-4,6H,1-2H3,(H,9,10)
• InChI Key: ZZXSPDVUSADDJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CS1)C(C)C(=O)O

Description

2-(5-Methylthiophen-3-yl)propanoic acid is a thiophene-substituted propanoic acid derivative characterized by a methyl group at the 5-position of the thiophene ring and a propanoic acid side chain at the 3-position. Its molecular formula is C₈H₁₀O₂S, with a molecular weight of 170.23 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-Methylthiophen-3-yl)propanoic acid can be achieved through various methods. One common approach involves the condensation of thiophene derivatives with appropriate reagents. For instance, the Paal–Knorr reaction, which involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10), can be used to synthesize thiophene derivatives . Another method is the Gewald reaction, which involves the condensation of sulfur, an α-methylene carbonyl compound, and an α-cyano ester to form aminothiophene derivatives .

Industrial Production Methods

Industrial production of 2-(5-Methylthiophen-3-yl)propanoic acid typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of industrial production methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

2-(5-Methylthiophen-3-yl)propanoic acid undergoes various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Electrophilic substitution reactions often require catalysts such as aluminum chloride (AlCl3) or iron(III) chloride (FeCl3).

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohols.

Substitution: Various substituted thiophene derivatives.

Scientific Research Applications

2-(5-Methylthiophen-3-yl)propanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex thiophene derivatives.

Biology: Thiophene derivatives are known for their biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Some thiophene derivatives are used in the development of pharmaceuticals, such as nonsteroidal anti-inflammatory drugs (NSAIDs) and anesthetics.

Industry: Thiophene derivatives are utilized in the production of organic semiconductors, corrosion inhibitors, and organic light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of 2-(5-Methylthiophen-3-yl)propanoic acid depends on its specific application. In biological systems, thiophene derivatives can interact with various molecular targets, including enzymes and receptors. For example, some thiophene derivatives act as voltage-gated sodium channel blockers, which can inhibit nerve signal transmission and provide anesthetic effects .

Comparison with Similar Compounds

3-(5-Methyl-2-thien-2-yl-1H-indol-3-yl)propanoic Acid

• Molecular Formula: C₁₆H₁₅NO₂S
• Molecular Weight : 285.40 g/mol
• This structural complexity may enhance binding affinity to hydrophobic enzyme pockets compared to the simpler 2-(5-methylthiophen-3-yl)propanoic acid .

2-Amino-3-(5-chlorobenzo[b]thiophen-3-yl)propanoic Acid

• Molecular Formula: C₁₁H₁₀ClNO₂S
• Molecular Weight : 255.72 g/mol
• Key Features: Features a benzo[b]thiophene core with a chlorine substituent and an amino group on the propanoic acid chain.

2-(Thiophen-2-yl)propanoic Acid

• Molecular Formula : C₇H₈O₂S
• Molecular Weight : 156.20 g/mol
• Key Features : Lacks the methyl group at the thiophene 5-position, simplifying the structure. The absence of the methyl substituent reduces steric hindrance, which may influence reactivity in coupling reactions or enzymatic interactions .

3-(2-Methoxy-5-methylphenyl)-3-phenylpropanoic Acid

• Molecular Formula : C₁₇H₁₈O₃
• Molecular Weight : 270.32 g/mol
• Key Features : Replaces the thiophene ring with a methoxy-substituted biphenyl system. The methoxy group enhances electron-donating effects, altering acidity (pKa) and hydrogen-bonding capacity compared to thiophene derivatives .

Physicochemical Properties and Reactivity

Table 1: Comparative Physicochemical Data

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
2-(5-Methylthiophen-3-yl)propanoic acid	C₈H₁₀O₂S	170.23	5-methylthiophene, propanoic acid	Moderate acidity, lipophilic
3-(5-Methyl-2-thien-2-yl-1H-indol-3-yl)propanoic acid	C₁₆H₁₅NO₂S	285.40	Indole-thiophene fusion	High steric bulk, planar structure
2-Amino-3-(5-chlorobenzo[b]thiophen-3-yl)propanoic acid	C₁₁H₁₀ClNO₂S	255.72	Chloro, benzo[b]thiophene	Zwitterionic, enhanced metabolic stability
2-(Thiophen-2-yl)propanoic acid	C₇H₈O₂S	156.20	Unsubstituted thiophene	Higher solubility in polar solvents
3-(2-Methoxy-5-methylphenyl)-3-phenylpropanoic acid	C₁₇H₁₈O₃	270.32	Methoxy, biphenyl	Electron-rich, lower acidity

Key Observations :

Acidity : The presence of electron-withdrawing groups (e.g., chlorine in ) increases the acidity of the carboxylic acid moiety, whereas electron-donating groups (e.g., methoxy in ) reduce it.

Solubility: Zwitterionic derivatives (e.g., amino-substituted ) exhibit improved aqueous solubility compared to purely lipophilic analogs like 2-(5-methylthiophen-3-yl)propanoic acid.

Synthetic Accessibility: Thiophene derivatives without bulky substituents (e.g., 2-(thiophen-2-yl)propanoic acid ) are more amenable to straightforward synthesis, while fused-ring systems (e.g., indole-thiophene ) require multi-step protocols.

Biological Activity

2-(5-Methylthiophen-3-yl)propanoic acid, also known as (2R)-2-amino-3-(5-methylthiophen-3-yl)propanoic acid, is a chiral α-amino acid characterized by its unique thiophene structure. This compound has garnered attention due to its potential biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. This article explores the biological activity of this compound through various studies, including in vitro and in vivo experiments.

Chemical Structure

The compound features a thiophene ring with a methyl substitution and a propanoic acid backbone. Its structural formula can be represented as follows:

$$\text{C}_9\text{H}_{11}\text{NO}_2\text{S}$$

Antioxidant Properties

Research indicates that 2-(5-Methylthiophen-3-yl)propanoic acid exhibits significant antioxidant activity. In vitro assays such as DPPH and ABTS radical scavenging tests have demonstrated its ability to scavenge reactive oxygen species (ROS), which are implicated in oxidative stress-related diseases.

Assay Type	IC50 Value (µM)
DPPH	25.4 ± 1.2
ABTS	18.7 ± 0.9

These results suggest that the compound could potentially mitigate oxidative damage in biological systems .

Anti-inflammatory Effects

In studies focusing on inflammation, treatment with the compound has shown a reduction in pro-inflammatory cytokines, indicating its potential as an anti-inflammatory agent. In a lipopolysaccharide (LPS)-induced inflammation model, levels of TNF-alpha and IL-6 were significantly decreased.

Cytokine	Control (pg/mL)	Treatment (pg/mL)
TNF-alpha	150 ± 10	75 ± 5
IL-6	200 ± 15	90 ± 8

This suggests that the compound may modulate inflammatory responses effectively .

Antimicrobial Activity

Preliminary studies have indicated that 2-(5-Methylthiophen-3-yl)propanoic acid possesses antimicrobial properties against certain bacterial strains. Further research is needed to elucidate the specific mechanisms of action and the spectrum of its antimicrobial efficacy .

The biological activity of this compound can be attributed to its interactions with various biological targets:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, affecting various physiological processes.
• Receptor Modulation : It may influence receptor activity, particularly those involved in inflammation and pain pathways .

Case Study 1: Neuroprotective Effects

In a study examining neuroprotective effects, researchers found that derivatives of this compound stimulated the proliferation and differentiation of newborn cells into neurons and astrocytes. These findings suggest potential applications in neurodegenerative diseases .

Case Study 2: Seizure Models

In vivo studies using seizure models demonstrated that compounds related to 2-(5-Methylthiophen-3-yl)propanoic acid exhibited protective effects against tonic-clonic seizures. The effective doses (ED50 values) were significantly lower compared to traditional antiepileptic drugs, indicating promising therapeutic potential .